Cas no 1807100-07-7 (3-Amino-2-bromo-5-(trifluoromethoxy)benzamide)

• Product Name: 3-Amino-2-bromo-5-(trifluoromethoxy)benzamide
• CAS No: 1807100-07-7
• MF: C₈H₆BrF₃N₂O₂
• MW: 299.044651508331
• CID: 4791317
• Update Time: 2025-10-05

3-Amino-2-bromo-5-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-bromo-5-(trifluoromethoxy)benzamide

• Inchi： 1S/C8H6BrF3N2O2/c9-6-4(7(14)15)1-3(2-5(6)13)16-8(10,11)12/h1-2H,13H2,(H2,14,15)
• InChI Key： SVMWRHDOYWSJCZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1C(N)=O)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2
• Topological Polar Surface Area: 78.3

Additional information on 3-Amino-2-bromo-5-(trifluoromethoxy)benzamide

Comprehensive Overview of 3-Amino-2-bromo-5-(trifluoromethoxy)benzamide (CAS No. 1807100-07-7)

3-Amino-2-bromo-5-(trifluoromethoxy)benzamide (CAS No. 1807100-07-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethoxy and bromo substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its structural resemblance to other benzamide derivatives known for their therapeutic effects.

The molecular structure of 3-Amino-2-bromo-5-(trifluoromethoxy)benzamide includes a benzamide core, which is a common scaffold in medicinal chemistry. The presence of the amino group at the 3-position and the bromo substituent at the 2-position enhances its reactivity, enabling diverse chemical modifications. The trifluoromethoxy group at the 5-position contributes to the compound's lipophilicity, a critical factor in optimizing drug-like properties such as membrane permeability and metabolic stability.

In recent years, the demand for fluorinated compounds like 3-Amino-2-bromo-5-(trifluoromethoxy)benzamide has surged due to their enhanced bioavailability and resistance to enzymatic degradation. This trend aligns with the growing focus on precision medicine and targeted drug delivery systems, where fluorinated motifs play a pivotal role. The compound's CAS No. 1807100-07-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 3-Amino-2-bromo-5-(trifluoromethoxy)benzamide serves as a versatile building block for constructing complex molecules. Its bromo substituent allows for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in the preparation of heterocyclic compounds. Additionally, the amino group can be acylated or alkylated to introduce further functional diversity, making it a favorite among synthetic chemists.

Environmental and regulatory considerations are also driving interest in this compound. With the increasing emphasis on green chemistry, researchers are exploring sustainable methods to synthesize 3-Amino-2-bromo-5-(trifluoromethoxy)benzamide with minimal waste and energy consumption. The compound's trifluoromethoxy group is particularly noteworthy, as fluorinated compounds often require specialized handling to mitigate environmental impact.

In the agrochemical sector, 3-Amino-2-bromo-5-(trifluoromethoxy)benzamide is being investigated for its potential as a precursor to novel pesticides. The trifluoromethoxy moiety is known to enhance the bioactivity of agrochemicals, offering improved pest control with lower application rates. This aligns with the global push toward sustainable agriculture and reduced chemical footprints.

Analytical characterization of 3-Amino-2-bromo-5-(trifluoromethoxy)benzamide typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and identity, which are critical for its use in high-value applications. The compound's CAS No. 1807100-07-7 is a key identifier in chemical databases, facilitating its procurement and regulatory compliance.

Looking ahead, the versatility of 3-Amino-2-bromo-5-(trifluoromethoxy)benzamide positions it as a promising candidate for further exploration. Whether in pharmaceutical development, agrochemical innovation, or material science, this compound exemplifies the intersection of chemistry and real-world applications. Its unique combination of functional groups and reactivity ensures its continued relevance in scientific research.